Silicon (Si)-based anodes have long been viewed as the next promising solution to improve the performance of modern lithium-ion batteries. However, the poor cycling stability of Si-based anodes impedes their application and calls for solutions for further improvements. In the present work, the incorporation of phosphate groups on the surface of an amorphous Si-carbon composite (a-Si/C) has been achieved by a hydrothermal reaction using phosphoric acid and sodium dihydrogen phosphate at pH = 2. Different levels of the surface P-doping have been realized using reaction times (2, 4, and 8 h) at two different phosphate concentrations. The presence of phosphate groups on the particle's surface has been confirmed by energy-dispersive X-ray, infrared, and Raman spectroscopy. The cycling stability of the P-treated a-Si/C composites has been significantly improved when using lithium bis(trifluoromethanesulfonyl)imide as a salt in ether-based solvents mixture compared to a conventional electrolyte for Si-based anodes (LiPF6 in carbonate-based solvents). Coulombic efficiencies as high as 99% have been reached after five charge/discharge cycles for almost all phosphate-treated materials. The 4 h P-treated a-Si/C composite electrode exhibits the best reversible capacity of 1598 mAh g−1 after 200 cycles demonstrated in half-cells using an ether-based electrolyte.

Quasi solid-state composite polymer electrolytes have generated much interest due to their high ionic conductivity and stable interfacial compatibility with electrodes. However, they suffer from the balance of liquid plasticizer content and ionic conductivity to retard potential safety issues. In this paper, a polyvinylene carbonate (PVCA)-based quasi solid-state composite polymer electrolyte for ambient-temperature lithium-ion battery is proposed, wherein succinonitrile (SN) serves as the multifunctional component to increase the ionic conductivity. The study indicates that SN can plasticize the polymer electrolyte, coordinate with lithium-ion, and modulate the molecular weight of the polymer. The fabricated PVCA–SN polymer electrolyte delivers an ionic conductivity up to 4.5 × 10–4 S/cm at 25°C. The assembled lithium-ion battery based on PVCA electrolyte demonstrates an excellent rate performance and high-capacity retention at ambient temperature. The proposition of PVCA-based quasi solid-state composite polymer electrolyte provides a resultful strategy for high-performance rechargeable lithium batteries.

Front Cover: In article number BTE2.20220064, P. W. Menezes and co-workers present a systematic summarization of the specific functional units involving electrodes, separators, interface modifiers, and electrolytes that metal-organic frameworks can act as in advanced secondary batteries as well as their related design strategies to underline their functions.

Developing super stability, high coulomb efficiency, and long-span life of sodium-ion batteries (SIBs) can significantly widen their practical industrial applications. In this study, we report a pine-derived carbon/SnS2@reduced graphene oxide (PDC/SnS2@rGO) film with fast ion/electron transport micro-channel used as a SIB anode, which shows ultrahigh stable stability and long-span life. Functionally, a biomass PDC/SnS2@rGO film with ~30 μm micro carbon channel and ~1.2 μm thick carbon wall can simultaneously provide the fast electron transport path and the Na+ transport channel. Also, the two-dimensional (2D) layered SnS2 particles attached to the carbon wall of PDC can increase more Na+ contact sites and shorten the Na+ transport path in the NaPF6 electrolyte. To avoid the separation of SnS2 from PDC during the sodiation process, rGO with excellent conductivity and flexibility is wrapped in the SnS2 outer layer as an “electronic garment”. A ~650 mA h g−1 high Na+ storage capacity at 0.1 A g−1 and ~99.8% ultrahigh coulomb efficiency after 800 cycles at 5 A g−1 are obtained when PDC/SnS2@rGO film is used as a SIB anode. Furthermore, a SIB full-cell is assembled using PDC/SnS2@rGO film (anode) and Na3V2(PO4)3 (cathode), which exhibits a ~163.9 mA h g−1 high reversible capacity and ~99.7% coulomb efficiency performance. Our work provides a reasonable design strategy for the application of biomass-derived carbon in SIBs, which may inspire more biomass-derived material studies.

Hard carbons are widely studied as anode materials for sodium-ion batteries (SIBs) due to their high Na-storage capacity, long cycle life, and low cost. However, the low initial coulombic efficiency (ICE) and poor cycle performance remain bottleneck concerns that necessitate a comprehensive material engineering solution. Herein, we propose a facile strategy to synthesize amorphous carbons with pseudo-graphitic dominated crystalline, expanded interlayer spacing, and reduced surface defects via carbonization of the cross-linking network of phenolic resin and sucrose. An elaborate structural and electrochemical characteristics analysis has been investigated against different sucrose contents and carbonization temperatures. The representative PF-S-55-1200 with the optimum cross-linking degree as well as carbonization temperature realizes a high reversible Na-storage capacity of 323.0 mAh g−1 with an ICE as high as 86.4%, much superior to the pristine phenolic resin pyrolytic carbon with a capacity of 267.1 mAh g−1 and an ICE of 46.3%. The hybrid hard carbons also exhibit robust structural stability with a prolonged cycle lifespan evidenced by a retained capacity of 238.3 mAh g−1 at a current density of 200 mA g−1 over 1500 cycles. The proposed route promises low-cost and high-performance hybrid hard carbons with optimized structural configuration for advanced SIBs.

Front Cover: In article number BTE2.20220034, Sunggi Lee, Yong Min Lee, and co-works successfully designed a functional electrolyte with new fluorinated linear carbonate, Ethyl 2-(2-fluoroethoxy)ethyl carbonate (EFEEC). The new EFEEC additive can function at both electrode surfaces, which forms stable CEI and SEI on the surface, resulting in suppressing the parasitic reactions between electrolyte and electrode, such as HF, gas generation, and Li dendrite growth.

Nonfullerene acceptors (NFAs) lead the continuous development of organic solar cells (OSCs) with competitive efficiency over 19%. Design and synthesis of novel photovoltaic materials are effective methods to improve the OSCs performance, which can regulate the optoelectric properties, such as energy level, absorption spectra, charge transport, and so on. So far, hundreds of NFAs have been reported. Meanwhile, it has been demonstrated that intrinsic morphology of active layer is partially determined by the chemical structures of NFAs. Hence, only in-depth understanding of the relationship between different structures of NFAs and morphology can guide the molecular design of NFAs for highly efficient OSCs. Herein, we review some state-of-the-art NFAs according to their functional moieties, that is, arene core, end group and side chain, and discuss the relationship between molecular structure, morphology and device parameter. Additionally, the challenges and prospects for further development of OSCs based on NFAs are briefly considered. This review brings a unique insight into structure–function correlation in this field, which may help to rapidly develop efficient OSCs.

Applications of organic compounds-based electrodes in aqueous zinc-ion batteries (AZIBs) at low temperatures are severely restricted by the freezing of aqueous electrolytes and the inferior dynamic behavior of organic electrodes below zero. Herein, tetracyanoquinodimethane (TCNQ) was purified by the sublimation method and used as a cathode in AZIBs to investigate electrochemical Zn storage performance in comparison with nonpurified TCNQ at a temperature range of 25°C to −40°C. Nuclear magnetic resonance and elemental analysis prove increased purity in purified TCNQ (p-TCNQ), whereas scanning electron microscope and Brunner−Emmet−Teller data verify reduced particle size and increased surface area of p-TCNQ. Kinetic analysis demonstrates that p-TCNQ is a more surface-controlled electrode process than TCNQ and offers much higher ionic diffusivity than the latter at various temperatures. Molecular dynamics simulation validates that the existence of impurity increases the absorption energy of TCNQ in a TCNQ//Zn system that is unfavorable to Zn migration. Comprehensive analysis, including ex situ X-ray diffraction, Fourier transform infrared, Raman, and electron spin-resonance spectroscopy characterization confirm the high reversibility of transformation between C≡N and −C═N groups in p-TCNQ. This work provides a simple, environmentally friendly strategy to fabricate a high-performance AZIB at low temperatures while offering fundamental chemistry insight into organic electrode performance, thus possessing universal significance.

Front Cover: Developing super stability and long-span life of sodium ion batteries (SIBs) can significantly widen their practical applications. However, the low specific Na+ storage performance and poor cycle stability at large current density are still unsatisfactory. In article number BTE.20220046, Sun et al. reported a pine-derived carbon/SnS2@reduced graphene oxide film with fast ion/electron transport micro-channel, which was used as a SIB anode and cycled 800 times at 5 A g−1. This work provides a novel design strategy for the application of biomass-derived carbon in energy storage.

The combination of a high-Ni LiNixMnyCo1−x−yO2 (NMC) cathode and Li metal anode is currently considered the most promising candidate for high-energy-density Li-metal batteries. However, undesired parasitic reactions in LiPF6-based carbonate electrolytes hinder their further application. Herein, we report a new fluorinated linear carbonate additive, ethyl 2-(2-fluoroethoxy)ethyl carbonate) (EFEEC), to a lithium bis(trifluoromethanesulfonyl) imide–lithium bis(oxalate)borate-based dual-salt electrolyte system which is compatible with high-Ni NMC and Li metal electrodes. We showed that in our electrolyte with well-controlled lowest unoccupied molecular orbital/highest unoccupied molecular orbital levels, robust and stable solid electrolyte interphases are formed on both the cathode and anode synergistically, which enables neat and dense lithium metal deposition as well as the structural stability of NMC622 operated under a 4.5 V cut-off voltage. The use of the dual-salt-based electrolyte with the EFEEC additive improved cycle performance with high-capacity retention (76.0% at 200 cycles) even when operated under high voltage.